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Compound of Interest

Compound Name: Glucate do emulsifier

Cat. No.: B1167030

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glucate DO, with the INCI name Methyl Glucose Dioleate, is a naturally-derived, nonionic
water-in-oil emulsifier valued for its mildness and performance in a variety of formulations.[1][2]
[3] This technical guide provides an in-depth overview of its chemical structure, synthesis, and
key physicochemical properties, tailored for professionals in research, development, and
formulation science. Glucate DO is recognized for its ability to create stable emulsions while
imparting a desirable, non-oily sensory profile to finished products.[1]

Chemical Structure

Glucate DO is the diester of methyl glucose and oleic acid.[4][5] The accepted IUPAC name,
[(3R,4S,5S,6R)-2,3,4,5-tetrahydroxy-6-(hydroxymethyl)-2-methyl-3-[(Z2)-octadec-9-
enoylloxyoxan-4-yl] (Z2)-octadec-9-enoate, indicates that the two oleic acid chains are attached
to the 3 and 4 positions of the methyl glucopyranoside backbone.

Below is a 2D representation of the chemical structure of Methyl Glucose Dioleate.
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Caption: 2D Chemical Structure of Methyl Glucose Dioleate.

Physicochemical Properties

A summary of the key physicochemical properties of Methyl Glucose Dioleate (Glucate DO) is
presented in the table below. This data is essential for formulation development, enabling the
prediction of emulsifier performance and compatibility with other ingredients.
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Property Value Reference
INCI Name Methyl Glucose Dioleate [1]
Appearance Amber, viscous liquid [11[2][3]
Type Nonionic water-in-oil emulsifier  [1]
HLB Value 4.4 [4]
Molecular Formula C43H78010

Molecular Weight 755.1 g/mol

XLogP3 13.3

Hydrogen Bond Donor Count 5

Hydrogen Bond Acceptor 10

Count

Rotatable Bond Count 35

Solubility

Soluble in mineral oil, castor
oil, isopropyl myristate, corn

oil, and other vegetable oils.

[4]

Synthesis of Glucate DO (Methyl Glucose Dioleate)

The synthesis of Methyl Glucose Dioleate can be achieved through both chemical and

enzymatic routes. The chemical synthesis typically involves the direct esterification of methyl

glucoside with oleic acid, while enzymatic synthesis offers a milder and more selective

alternative.

Chemical Synthesis

Chemical synthesis involves the reaction of methyl glucoside with an excess of oleic acid in the

presence of a catalyst at elevated temperatures. A vacuum is often applied to remove the water

formed during the reaction, driving the equilibrium towards the formation of the diester.

Below is a generalized workflow for the chemical synthesis of Methyl Glucose Dioleate.
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Caption: Chemical Synthesis Workflow for Methyl Glucose Dioleate.

This protocol is adapted from a patented chemical synthesis process.

Materials:

e a-D-Methylglucoside

e Oleic Acid

e Potassium Carbonate

Equipment:

(Catalyst)
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Three-necked flask

Vacuum-tight stirrer

Adjustable temperature measuring device

Descending cooler with a coolable receiver
Procedure:

e Combine 1.8 moles of oleic acid with 1.0 mole of a-D-methylglucoside and a catalytic
amount of potassium carbonate in the three-necked flask.

e Heat the mixture to 180°C under a vacuum of 100 mbar.

e Maintain the reaction conditions with stirring for three hours. During this time, water
produced from the esterification reaction is continuously removed.

 After the reaction is complete, the resulting product is a-D-methylglucoside dioleate.

Enzymatic Synthesis

Enzymatic synthesis of sugar esters, including Methyl Glucose Dioleate, offers several
advantages over chemical methods, such as milder reaction conditions, higher regioselectivity,
and reduced byproduct formation.[6][7] Lipases are commonly employed as biocatalysts for the
esterification or transesterification reactions.[6]

The general workflow for the enzymatic synthesis is depicted below.
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Caption: Enzymatic Synthesis Workflow for Methyl Glucose Dioleate.

This protocol provides a general methodology for the lipase-catalyzed synthesis of methyl

glucose esters.

Materials:

¢ Methyl Glucoside

e Oleic Acid

e Immobilized Lipase (e.g., Novozym 435)
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e Organic Solvent (e.g., 2-methyl-2-butanol or a solvent-free system)

e Molecular sieves (to remove water)

Equipment:

o Reaction vessel with temperature control and agitation (e.g., shaker incubator)
Procedure:

e Dissolve or suspend methyl glucoside and oleic acid in the chosen organic solvent in the
reaction vessel. In a solvent-free system, the reactants themselves form the reaction
medium.

e Add the immobilized lipase to the reaction mixture.

» Add molecular sieves to the mixture to absorb the water produced during the esterification,
thereby shifting the reaction equilibrium towards the product.

¢ Incubate the reaction mixture at a controlled temperature (e.g., 60°C) with constant agitation
for a specified period (e.g., 24-48 hours).

» Monitor the progress of the reaction using a suitable analytical technique (e.g., thin-layer
chromatography or high-performance liquid chromatography).

e Upon completion, separate the immobilized enzyme from the reaction mixture by filtration for
potential reuse.

e The product, Methyl Glucose Dioleate, can then be purified from the reaction mixture,
typically through chromatographic methods.

Signaling Pathways and Biological Interactions

As a cosmetic-grade emulsifier, Glucate DO (Methyl Glucose Dioleate) is primarily designed to
be biologically inert and function at the formulation level. Extensive searches of scientific
literature and technical databases did not yield any evidence of its direct involvement in cellular
signaling pathways or specific biological interactions relevant to drug development. Its large
molecular size and primary function as a surface-active agent make it unlikely to be absorbed
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into the deeper layers of the skin to an extent that would allow for interaction with signaling
cascades.

Conclusion

Glucate DO (Methyl Glucose Dioleate) is a well-characterized, naturally-derived emulsifier with
a defined chemical structure and established synthesis routes. Its physicochemical properties,
particularly its low HLB value, make it an effective water-in-oil emulsifier for a wide range of
applications in the cosmetic and pharmaceutical industries. The availability of both chemical
and enzymatic synthesis methods provides flexibility in manufacturing, with the enzymatic route
offering a more sustainable and selective approach. For researchers and formulators,
understanding these technical aspects is crucial for leveraging the full potential of Glucate DO
in developing stable and aesthetically pleasing products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Glucate - DO emulsifier - Lubrizol-Beauty - 82933-91-3 - Halal [knowde.com]

¢ 2. namsiang.com [namsiang.com]

¢ 3. ulprospector.com [ulprospector.com]

e 4. Methyl Glucose Dioleate | Cosmetic Ingredients Guide [ci.guide]

¢ 5. specialchem.com [specialchem.com]

e 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nim.nih.gov]

e 7. Enzymatic Synthesis of Glucose Fatty Acid Esters Using SCOs as Acyl Group-Donors and

Their Biological Activities | MDPI [mdpi.com]

 To cite this document: BenchChem. [A Technical Guide to Glucate DO Emulsifier: Chemical
Structure and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1167030#glucate-do-emulsifier-chemical-structure-
and-synthesis]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1167030?utm_src=pdf-custom-synthesis
https://www.knowde.com/stores/lubrizol-life-science/products/glucate-do-emulsifier
https://namsiang.com/en/product/lbzr-159-us-99/
https://www.ulprospector.com/en/na/PersonalCare/Detail/76/34508/Glucate-DO-emulsifier
https://ci.guide/glucosides/methyl-glucose-dioleate
https://www.specialchem.com/cosmetics/product/lubrizol-glucate-do-emulsifier
https://pmc.ncbi.nlm.nih.gov/articles/PMC6273948/
https://www.mdpi.com/2076-3417/11/6/2700
https://www.mdpi.com/2076-3417/11/6/2700
https://www.benchchem.com/product/b1167030#glucate-do-emulsifier-chemical-structure-and-synthesis
https://www.benchchem.com/product/b1167030#glucate-do-emulsifier-chemical-structure-and-synthesis
https://www.benchchem.com/product/b1167030#glucate-do-emulsifier-chemical-structure-and-synthesis
https://www.benchchem.com/product/b1167030#glucate-do-emulsifier-chemical-structure-and-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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